Cas no 1206985-69-4 (N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide)

N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide is a thienopyrimidine-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused thiophene-pyrimidine core, which is often associated with bioactive properties, including kinase inhibition or other targeted therapeutic effects. The presence of the 4-methylphenyl and N-ethyl-N-phenylacetamide substituents enhances its lipophilicity and binding affinity, making it a candidate for further investigation in drug discovery. This compound may exhibit improved metabolic stability and selectivity due to its optimized molecular framework. Researchers value its synthetic versatility as a scaffold for developing novel small-molecule inhibitors or probes in biochemical studies.

N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide structure

1206985-69-4 structure

Product Name:N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide

CAS No:1206985-69-4

MF:C₂₃H₂₁N₃O₂S

MW:403.496743917465

CID:5390886

Update Time:2025-06-08

N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

- Thieno[3,2-d]pyrimidine-3(4H)-acetamide, N-ethyl-7-(4-methylphenyl)-4-oxo-N-phenyl-
- N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide
- Inchi： 1S/C23H21N3O2S/c1-3-26(18-7-5-4-6-8-18)20(27)13-25-15-24-21-19(14-29-22(21)23(25)28)17-11-9-16(2)10-12-17/h4-12,14-15H,3,13H2,1-2H3
- InChI Key： ROSZXOJSQPNFEA-UHFFFAOYSA-N
- SMILES： C1N(CC(N(CC)C2=CC=CC=C2)=O)C(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N=1

N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-0155-2μmol	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	2μmol	$57.0	2023-09-11
Life Chemicals	F3398-0155-5μmol	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	5μmol	$63.0	2023-09-11
Life Chemicals	F3398-0155-10μmol	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	10μmol	$69.0	2023-09-11
Life Chemicals	F3398-0155-20μmol	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	20μmol	$79.0	2023-09-11
Life Chemicals	F3398-0155-1mg	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	1mg	$54.0	2023-09-11
Life Chemicals	F3398-0155-2mg	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	2mg	$59.0	2023-09-11
Life Chemicals	F3398-0155-3mg	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	3mg	$63.0	2023-09-11
Life Chemicals	F3398-0155-4mg	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	4mg	$66.0	2023-09-11
Life Chemicals	F3398-0155-5mg	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	5mg	$69.0	2023-09-11
Life Chemicals	F3398-0155-10mg	N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide	1206985-69-4	10mg	$79.0	2023-09-11

N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide

Recent Advances in the Study of N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS: 1206985-69-4)

The compound N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS: 1206985-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thieno[3,2-d]pyrimidine core, has shown promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential applications in targeted therapy.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in cancer cell proliferation and survival. In vitro studies have demonstrated potent inhibitory effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. The compound's unique structural features, such as the N-ethyl-N-phenylacetamide moiety, contribute to its high binding affinity and selectivity, making it a promising candidate for further development.

Pharmacokinetic studies have also revealed favorable properties of N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide, including good oral bioavailability and metabolic stability. These attributes are critical for its transition from preclinical to clinical studies. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to further understand the compound's interaction with its target kinases, providing insights for structure-activity relationship (SAR) optimization.

In addition to its anticancer potential, recent investigations have explored the compound's utility in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders. Preliminary data suggest that its kinase inhibitory activity may extend to targets relevant to these conditions, opening new avenues for multidisciplinary research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and its derivatives.

Despite these promising advancements, challenges remain in terms of optimizing the compound's safety profile and minimizing off-target effects. Ongoing research aims to address these issues through medicinal chemistry approaches and in vivo toxicity studies. The integration of computational modeling and high-throughput screening is expected to further refine the compound's therapeutic potential.

In conclusion, N-ethyl-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-phenylacetamide (CAS: 1206985-69-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a valuable lead compound for the development of novel therapeutics. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.